Cas no 168619-05-4 (3'-Trifluoromethylbiphenyl-3-carboxylic Acid)

3'-Trifluoromethylbiphenyl-3-carboxylic Acid Properties

Names and Identifiers

• 3'-(Trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylicacid, 3'-(trifluoromethyl)-
• 3'-(Trifluoromethyl)biphenyl-3-carboxylic acid
• 3-(Trifluoromethyl)biphenyl-3-carboxylic acid
• 3'-TRIFLUOROMETHYL-BIPHENYL-3-CARBOXYLIC ACID
• 3-[3-(trifluoromethyl)phenyl]benzoic acid
• AKOS BAR-0020
• RARECHEM AL BE 1366
• 3-(3-(Trifluoromethyl)phenyl)benzoic acid
• 3'-TRIFLUOROMETHYLBIPHENYL-3-CARBOXYLIC ACID
• 3'-(TRIFLUOROMETHYL)[1,1'-BIPHENYL]-3-CARBOXYLIC ACID
• BS-21706
• A50547
• HCHDDXZTEVLXTP-UHFFFAOYSA-N
• BB 0222372
• SCHEMBL177461
• 3'-trifluoromethyl [1,1'-biphenyl]-3-carboxylic acid
• NCGC00374177-01
• AKOS000125024
• CS-0206116
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-(trifluoromethyl)-
• DTXSID20382234
• 168619-05-4
• 3'-(Trifluoromethyl)-[1,1'-biphenyl]-3-carboxylicacid
• 3/'-TRIFLUOROMETHYLBIPHENYL-3-CARBOXYLIC ACID
• FT-0643612
• MFCD03424603
• +Expand

• MDL： MFCD03424603
• InChIKey： HCHDDXZTEVLXTP-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H9F3O2/c15-14(16,17)12-6-2-4-10(8-12)9-3-1-5-11(7-9)13(18)19/h1-8H,(H,18,19)
• SMILES： C1=CC(=CC(=C1)C(=O)O)C2=CC(=CC=C2)C(F)(F)F

Computed Properties

• Exact Mass: 266.05500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 266.05546401g/mol
• Heavy Atom Count: 19
• Complexity: 327
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 4.07060
• PSA: 37.30000